N-(7-methoxy-2-oxo-2H-chromen-3-yl)benzenecarboxamide

• IUPAC Name: N-(7-methoxy-2-oxochromen-3-yl)benzamide
• InChI: InChI=1S/C17H13NO4/c1-21-13-8-7-12-9-14(17(20)22-15(12)10-13)18-16(19)11-5-3-2-4-6-11/h2-10H,1H3,(H,18,19)
• InChI Key: SFIBREOWPFALHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C(=O)O2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C17H13NO4
• Molecular Weight: 295.29 g/mol
• CAS No.: 33259-02-8

Description

“N-(7-methoxy-2-oxo-2H-chromen-3-yl)benzenecarboxamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound. It’s related to the class of compounds known as coumarins, which are benzopyrones.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, the synthesis of 2-oxo-2H-chromen-7-yl 4-chlorobenzoate was achieved through the O-acylation reaction of 7-hydroxy-2H-chromen-2-one with 4-chlorobenzoyl chloride in dichloromethane, using a slight excess of triethylamine. Another compound, 2-oxo-2H-chromen-7-yl 4-chlorobenzoate

Scientific Research Applications

Crystal and Molecular Structure Analysis

The crystal structure of related compounds demonstrates significant intermolecular interactions, including hydrogen bonds and π-π interactions, which contribute to the stabilization of the crystal structure. These structural insights are crucial for understanding the compound's reactivity and potential applications in materials science and drug design (Anuradha et al., 2012).

Antioxidant and Enzyme Inhibition

Several studies have synthesized derivatives of N-(7-methoxy-2-oxo-2H-chromen-3-yl)benzenecarboxamide, showing significant antioxidant properties and inhibitory effects on enzymes like carbonic anhydrase I and II. These properties are linked to the structural features of the compounds, indicating potential therapeutic applications (Kurt et al., 2016).

Antibacterial and Antifungal Activities

Novel oxadiazole derivatives containing the this compound moiety have been synthesized and evaluated for their antibacterial and antifungal activities. These studies highlight the compound's potential as a scaffold for developing new antimicrobial agents (Mahesh et al., 2022).

Synthesis of New Derivatives for Therapeutic Applications

Research has focused on synthesizing new derivatives of this compound, aiming to explore their therapeutic potentials. These efforts include the development of compounds with improved antibacterial effects and potential as novel organic compounds for therapeutic use (Behrami et al., 2019).

Anticholinesterase Activity

The compound and its derivatives have been evaluated for their anticholinesterase activity, which is critical in the treatment of neurodegenerative diseases like Alzheimer's. Specific modifications to the compound's structure have shown to enhance its inhibitory activity against acetylcholinesterase, a key enzyme in the progression of Alzheimer's disease (Ghanei-Nasab et al., 2016).

Mechanism of Action

Target of Action

Coumarin derivatives, to which this compound belongs, have been known to exhibit a wide range of biological and pharmacological activities, including anti-inflammatory , antibacterial , antifungal , anticoagulant , antioxidant , antiviral , cholinesterase (ChE), and monoamine oxidase (MAO) inhibitory properties .

Mode of Action

Coumarin derivatives have been reported to exhibit significant anticancer activity through diverse mechanisms of action, including inhibition of carbonic anhydrase, inhibition of microtubule polymerization, inhibition of tumor angiogenesis, and regulating the reactive oxygen species .

Biochemical Pathways

It is known that coumarin derivatives can influence a variety of biochemical pathways due to their diverse mechanisms of action .

Result of Action

Coumarin derivatives have been reported to exhibit significant anticancer activity through diverse mechanisms of action .